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Oxononyl)phosphonate-d15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Dimethyl (2-
Compound Name:
Oxononyl)phosphonate-d15

Cat. No.: B565110

Disclaimer: A comprehensive Safety Data Sheet (SDS) for the deuterated compound Dimethyl
(2-Oxononyl)phosphonate-d15 is not publicly available. The following information is based on
the available data for the non-deuterated analogue, Dimethyl (2-Oxononyl)phosphonate (CAS
No. 37497-25-9), and general principles of chemical safety. It is intended for use by trained
professionals and does not substitute for a formal risk assessment.

Chemical Identification and Physical Properties

This section summarizes the known identifiers and physical characteristics of Dimethyl (2-
Oxononyl)phosphonate. The data for the deuterated form (d15) is expected to be very similar.
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Property

Value

Chemical Name

Dimethyl (2-Oxononyl)phosphonate

CAS Number

37497-25-9

Molecular Formula

C11H2304P

Molecular Weight 250.27 g/mol [1]
Appearance Not Available
Boiling Point Not Available
Melting Point Not Available
Flash Point Not Available
Vapor Pressure Not Available
Solubility Not Available
Density Not Available

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
the hazards associated with this compound are not well-documented in publicly available
sources. For similar organophosphorus compounds, potential hazards may include skin, eye,
and respiratory irritation.

Toxicological Information

Detailed toxicological studies for Dimethyl (2-Oxononyl)phosphonate are not available in the
searched resources. The following table indicates the lack of quantitative data.

Toxicity Metric Value Species Route

LD50 (Oral) Not Available Not Available Not Available

LD50 (Dermal) Not Available Not Available Not Available

LC50 (Inhalation) Not Available Not Available Not Available
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Health Effects:

Eye Contact: May cause irritation.

Skin Contact: May cause irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: The toxicological properties have not been fully investigated.

Exposure Controls and Personal Protection

In the absence of established occupational exposure limits, a conservative approach to
handling is recommended.

Parameter Value
OSHA PEL Not Available
ACGIH TLV Not Available

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,
use a NIOSH-approved respirator with an appropriate cartridge.

First-Aid Measures

The following diagram outlines the general first-aid procedures for chemical exposure.
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First-Aid Workflow for Chemical Exposure

Fire-Fighting Measures

This compound's flammability is not specified. For general chemical fires, the following

measures are recommended.

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide

Alcohol-resistant foam

Water spray
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Hazardous Combustion Products:
e Carbon oxides (CO, CO2)
e Phosphorus oxides

The logical workflow for responding to a chemical fire is illustrated below.
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Chemical Fire Response Workflow

Accidental Release Measures

In case of a spill, follow these general procedures.

Personal Precautions:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b565110?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Avoid breathing vapors, mist, or gas.

e Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let product enter drains.

Methods for Cleaning Up:

» Absorb with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

» Keep in suitable, closed containers for disposal.

The decision-making process for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Response Logic

Experimental Protocols

Detailed experimental protocols involving the synthesis, handling, or toxicological testing of
Dimethyl (2-Oxononyl)phosphonate or its deuterated form were not found in the publicly
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available safety data sheets or the scientific literature reviewed. All work with this chemical
should be conducted by trained personnel in a controlled laboratory setting.

Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under normal laboratory conditions.

Conditions to Avoid: Incompatible materials, heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides, phosphorus oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

